Ioxitalamic Acid-d4

• CAS No.: 1185156-82-4
• Molecular Formula: C12H11I3N2O5
• Molecular Weight: 647.967
• IUPAC Name: 3-acetamido-2,4,6-triiodo-5-[(1,1,2,2-tetradeuterio-2-hydroxyethyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C12H11I3N2O5/c1-4(19)17-10-8(14)5(11(20)16-2-3-18)7(13)6(9(10)15)12(21)22/h18H,2-3H2,1H3,(H,16,20)(H,17,19)(H,21,22)/i2D2,3D2
• InChI Key: OLAOYPRJVHUHCF-RRVWJQJTSA-N
• SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)C(=O)NCCO)I
• Synonyms: 3-(Acetylamino)-5-[[(2-hydroxyethyl-d4)amino]carbonyl]-2,4,6-triiodobenzoic Acid; _x000B_3-Acetamido-2,4,6-triiodo-(N-β-hydroxyethyl-d4)isophthalic Acid Monoamide; _x000B_AG 58107-d4; Ioxitalamate-d4

Description

Ioxitalamic Acid-d4 (CAS 1185156-82-4) is a deuterated analog of the iodinated X-ray contrast agent Ioxitalamic Acid (CAS 28179-44-4). Its molecular formula is C₁₂H₇D₄I₃N₂O₅, with a molecular weight of 647.96 g/mol . The compound features four deuterium atoms replacing hydrogen in the 2-hydroxyethylamino side chain, making it isotopically distinct while retaining the core triiodinated aromatic structure critical for X-ray attenuation .

Chemical Reactions Analysis

Metabolic Reactions

Ioxitalamic Acid-d4 demonstrates minimal metabolic interaction due to its deuterated structure:

• No Hepatic Metabolism : Unlike non-deuterated analogs, it is excreted unchanged via renal pathways (90–100% within 24 hours) .

• Stability in Biological Systems : Deuterium substitution reduces hydrogen-deuterium exchange rates, prolonging half-life in vivo .

• Absorption Exception : In cases of intestinal perforation, rapid absorption occurs, leading to renal elimination .

Stability and Environmental Reactions

a. Aqueous Stability
Ioxitalamic Acid-d4 remains stable in water across a pH range of 2–8, critical for diagnostic applications .

b. Oxidative Degradation
While resistant to biodegradation, it undergoes partial oxidation in advanced wastewater treatment (e.g., ozonation) :

Condition	Degradation Rate	By-products	Reference
Ozonation (pH 7)	40–50%	Polar metabolites

c. Photodegradation
Limited photolytic breakdown occurs under UV exposure, with a half-life >100 hours in natural sunlight .

Comparative Reactivity with Analogous Agents

The table below contrasts Ioxitalamic Acid-d4 with similar iodinated contrast media:

Compound	Osmolality (mOsm/kg)	Metabolic Pathway	Deuteration Effect
Ioxitalamic Acid-d4	1500–1800	Renal excretion	Enhanced stability
Iohexol	640–780	Renal excretion	N/A
Iopamidol	616–796	Renal excretion	N/A
Ioxaglate	600–800	Partial hepatic metabolism	N/A

Data derived from

Research Findings on Reaction By-products

• Toxicity Concerns : Degradation by-products from ozonation show higher bioactivity, necessitating environmental monitoring .

• Cytotoxicity : High doses (>25 mg/kg) induce renal tubular apoptosis via reactive oxygen species (ROS) pathways .

Comparison with Similar Compounds

Key Properties:

• Solubility: Slightly soluble in DMSO and methanol under heating .
• Storage : Stable at -20°C .
• Applications: Primarily used as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for quantifying non-deuterated Ioxitalamic Acid in biological matrices .

Comparison with Similar Compounds

Comparison with Non-Deuterated Ioxitalamic Acid

Parameter	Ioxitalamic Acid-d4	Ioxitalamic Acid
Molecular Formula	C₁₂H₇D₄I₃N₂O₅	C₁₂H₁₁I₃N₂O₅
Molecular Weight	647.96 g/mol	643.94 g/mol
Deuterium Content	4 atoms	0 atoms
Primary Use	Analytical standard (LC-MS/MS)	Radiopaque contrast agent
X-ray Attenuation	Not applicable	High (due to 3 iodine atoms)
Regulatory Role	Impurity/reference standard	Diagnostic aid

Key Differences :

• The deuterated form lacks diagnostic utility but is essential for precise quantification of its non-deuterated counterpart in pharmacokinetic studies .
• The iodine content (3 atoms) remains identical, ensuring chemical similarity except for isotopic substitution .

Comparison with Other Deuterated Internal Standards

Ioxitalamic Acid-d4 belongs to a class of deuterated compounds used to enhance analytical accuracy. Examples include:

Compound	Application	Key Difference from Ioxitalamic Acid-d4
Linoleic Acid-d4	Quantification of free fatty acids	Non-iodinated; used in lipidomics
Cholic Acid-d4	Bile acid analysis	Steroid structure; unrelated to X-ray contrast
Iohexol-d5	Quantification of Iohexol in urine/plasma	Contains 5 deuteriums; used for renal studies

Shared Features :

• All act as internal standards in LC-MS/MS.

Comparison with Iodinated Contrast Agents

Ioxitalamic Acid-d4 shares structural similarities with iodinated X-ray contrast media but differs in isotopic and functional roles:

Compound	Iodine Atoms	Diagnostic Use	Key Distinction
Iopamidol	3	Neurovascular imaging	Non-ionic; lower osmolality
Iohexol	6	Angiography	Higher iodine content; non-ionic
Ioxaglic Acid	2	Cardiac imaging	Ionic dimer; higher viscosity
Ioxitalamic Acid	3	Renal imaging	Ionic monomer; replaced by non-ionic agents

Critical Notes:

• Ionic agents like Ioxitalamic Acid are largely superseded by non-ionic compounds (e.g., Iohexol) due to better safety profiles .

Q & A

Q. Methodological validation :

• Isotopic purity : Assessed via high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (¹H/²H NMR) to confirm deuterium incorporation and rule out isotopic dilution .
• Structural integrity : Verified using FTIR for functional groups and X-ray crystallography (if crystalline) to ensure no structural deviation from the parent compound .

How can Ioxitalamic Acid-d4 be utilized as an internal standard in quantitative bioanalytical assays?

Ioxitalamic Acid-d4 serves as a stable isotopically labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for quantifying Ioxitalamic Acid in biological matrices. Its near-identical chemical properties to the parent compound minimize matrix effects and ionization variability.

Q. Experimental design :

• Calibration curves : Prepare using spiked plasma/serum samples with Ioxitalamic Acid (0.1–100 ng/mL) and a fixed concentration of Ioxitalamic Acid-d3.
• Chromatographic separation : Use a C18 column with a mobile phase of 0.1% formic acid in water/acetonitrile.
• MS detection : Monitor transitions for Ioxitalamic Acid (e.g., m/z 650 → 532) and Ioxitalamic Acid-d4 (m/z 654 → 536) in multiple reaction monitoring (MRM) mode .
• Validation metrics : Include precision (CV <15%), accuracy (85–115%), and recovery (>80%) per FDA guidelines.

What are the critical considerations for ensuring stability of Ioxitalamic Acid-d4 in long-term pharmacokinetic studies?

Stability studies must account for deuterium exchange, photodegradation, and temperature sensitivity:

• Storage conditions : Store at –80°C in amber vials to prevent deuterium loss and photolysis.
• Buffered solutions : Use phosphate-buffered saline (PBS, pH 7.4) to minimize deuterium exchange with protic solvents.
• Stability testing : Perform forced degradation (e.g., 40°C/75% RH for 4 weeks) and compare degradation products via LC-MS/MS .

How do researchers resolve discrepancies in iodine quantification data for Ioxitalamic Acid-d4?

Iodine content discrepancies may arise from incomplete iodination during synthesis or isotopic interference.

Q. Analytical troubleshooting :

• Elemental analysis : Confirm iodine content via inductively coupled plasma mass spectrometry (ICP-MS) with a detection limit of <1 ppb.
• Isotopic correction : Adjust for ¹²⁷I vs. ¹²⁹I interference using isotope dilution analysis (IDA) with a ¹²⁹I-enriched internal standard .

What advanced computational methods support the study of Ioxitalamic Acid-d4’s pharmacokinetic properties?

Molecular dynamics (MD) simulations and density functional theory (DFT) predict deuterium isotope effects on metabolism and binding:

• DFT calculations : Optimize geometries at the B3LYP/6-31G* level to compare bond dissociation energies (BDEs) of C–H vs. C–D bonds.
• Metabolic pathway modeling : Use software like Schrödinger’s ADMET Predictor to simulate hepatic clearance differences between Ioxitalamic Acid and Ioxitalamic Acid-d4 .

What protocols ensure reproducibility in synthesizing Ioxitalamic Acid-d4 across laboratories?

Standardize synthetic and analytical workflows:

• Deuterium incorporation : Document reaction times, temperatures, and deuterium sources (e.g., D₂O vs. CD₃OD).
• Interlaboratory validation : Share batch samples for cross-lab NMR and HRMS analysis to assess reproducibility .

How do researchers validate the absence of cytotoxicity in Ioxitalamic Acid-d4 for in vitro imaging studies?

• Cell viability assays : Treat human renal proximal tubule cells (HK-2) with 0.1–100 µM Ioxitalamic Acid-d4 for 24–72 hours.
• Endpoints : Measure ATP levels (CellTiter-Glo) and apoptosis markers (Annexin V/PI) .